Cas no 109384-18-1 (1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI))

• Product Name: 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI)
• CAS No: 109384-18-1
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 128412
• PubChem ID: 22849736
• Update Time: 2025-10-28

1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI)
• (E)-Tert-Butyl 3-(Hydroxyimino)Pyrrolidine-1-Carboxylate(WXC00311)
• 1-Pyrrolidinecarboxylicacid,3-(hydroxyimino)-,1,1-dimethylethylester,(E)-(9CI)
• 1-Pyrrolidinecarboxylicacid,3-(hydroxyimino)-,1,1-dimethylethylester(9CI)
• A920055
• 109384-18-1
• (E)-tert-Butyl3-(hydroxyimino)pyrrolidine-1-carboxylate
• EN300-748968
• (E)-tert-Butyl 3-(hydroxyimino)pyrrolidine-1-carboxylate
• tert-butyl (3E)-3-hydroxyiminopyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester
• AKOS015910936
• N-Boc-3-pyrrolidinone Oxime
• tert-Butyl 3-(hydroxyimino)pyrrolidine-1-carboxylate
• 150008-25-6

• MDL： MFCD09264219
• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(12)11-5-4-7(6-11)10-13/h13H,4-6H2,1-3H3/b10-7+
• InChI Key： VGGFRVVFQKZXFV-JXMROGBWSA-N
• SMILES： O(C(N1C/C(/CC1)=N/O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.11618
• Monoisotopic Mass: 200.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.1A^2

Experimental Properties

• PSA: 62.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI)

1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI) and its Significance in Modern Chemical Research

The compound with the CAS number 109384-18-1 is a specialized chemical entity known as 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The presence of a pyrrolidine core, combined with functional groups such as hydroxyimino and a tert-butyl ester, makes it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. The 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI) stands out due to its ability to undergo various chemical transformations that can be exploited for the synthesis of bioactive molecules. For instance, the hydroxyimino group can participate in Michael additions or condensation reactions, while the tert-butyl ester can be used to protect carboxylic acid functionalities during synthetic processes.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The pyrrolidine ring is a common motif in many biologically active compounds, particularly those targeting enzymes involved in metabolic pathways. By incorporating this motif into a molecule like 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI), researchers can leverage its structural features to design molecules that interact specifically with target proteins. This has implications for the development of drugs that can modulate enzyme activity in therapeutic ways.

The hydroxyimino group is particularly interesting from a chemical biology perspective. This functional group can act as a hydrogen bond acceptor and donor, making it suitable for interactions with various biological targets. Additionally, it can undergo redox reactions, which can be exploited for the development of prodrugs or reactive species that can selectively interact with biological systems. Recent studies have shown that hydroxyimino-containing compounds can exhibit potent inhibitory activity against certain enzymes, making them promising candidates for further investigation.

The tert-butyl ester group in 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI) also plays a crucial role in its synthetic utility. This protecting group allows for the selective modification of other functional groups in the molecule without affecting the ester moiety. This is particularly useful in multi-step syntheses where multiple reactive sites need to be controlled. The ability to protect and deprotect functional groups is a cornerstone of modern organic synthesis and is essential for the efficient preparation of complex molecules.

In the context of drug discovery, the ability to modify and functionalize compounds like 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI) provides researchers with a powerful toolset for designing novel therapeutic agents. By systematically varying different parts of the molecule, researchers can explore structure-activity relationships and identify lead compounds that exhibit desired biological activities. This iterative process is essential for optimizing drug candidates and improving their efficacy and selectivity.

The synthesis of this compound also highlights advancements in synthetic methodologies. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have made it possible to construct complex molecules with high precision and yield. These methods are particularly valuable for preparing chiral compounds like 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (E)- (9CI), which often require careful control over stereochemistry to achieve biological activity.

The potential applications of this compound extend beyond drug discovery. It can also serve as a building block for materials science applications where pyrrolidine-based polymers or coatings are desired. The unique properties of pyrrolidine derivatives make them suitable for creating materials with specific mechanical or electronic properties. Additionally, their reactivity allows for post-synthetic modifications that can tailor material characteristics to meet specific needs.

In conclusion，the compound identified by CAS number 109384-18-1, specifically named as 1-Pyrrolidinecarboxylicacid，3-(hydroxyimino)-，1，1-dimethylethyl ester，(E)-(9CI), represents a significant advancement in chemical research. Its unique structural features and synthetic versatility make it a valuable tool for developing new drugs、materials，and other applications。 As research continues to uncover new ways to utilize this compound，its importance in both academic and industrial settings is likely to grow even further。